Cas no 1065075-80-0 (Benzyl Allyl(2-hydroxyethyl)carbamate)

• Product Name: Benzyl Allyl(2-hydroxyethyl)carbamate
• CAS No: 1065075-80-0
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• MDL: MFCD11100936
• CID: 1175821
• PubChem ID: 45926133
• Update Time: 2025-06-09

Benzyl Allyl(2-hydroxyethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• Benzyl N-(2-hydroxyethyl)-n-prop-2-enylcarbamate
• Benzylallyl(2-hydroxyethyl)carbamate
• MFCD11100936
• DTXSID70672854
• AKOS027253446
• AS-45586
• A911251
• CS-0170870
• BENZYL ALLYL(2-HYDROXYETHYL)CARBAMATE
• BENZYL N-(2-HYDROXYETHYL)-N-(PROP-2-EN-1-YL)CARBAMATE
• AR3338
• EN300-7338210
• Benzyl (2-hydroxyethyl)prop-2-en-1-ylcarbamate
• 1065075-80-0
• Benzyl Allyl(2-hydroxyethyl)carbamate

• MDL： MFCD11100936
• Inchi： 1S/C13H17NO3/c1-2-8-14(9-10-15)13(16)17-11-12-6-4-3-5-7-12/h2-7,15H,1,8-11H2
• InChI Key： CAJJBQHUJLQBEM-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N(CC=C)CCO)=O

Computed Properties

• Exact Mass: 235.12084340g/mol
• Monoisotopic Mass: 235.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Liquid
• Density: 1.1±0.1 g/cm3
• Boiling Point: 369.3±41.0 °C at 760 mmHg
• Flash Point: 177.1±27.6 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Benzyl Allyl(2-hydroxyethyl)carbamate Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264;P270;P301+P312;P330
• Safety Instruction： H303+H313+H333
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on Benzyl Allyl(2-hydroxyethyl)carbamate

Benzyl Allyl(2-hydroxyethyl)carbamate: A Comprehensive Overview

Benzyl Allyl(2-hydroxyethyl)carbamate, identified by the CAS number 1065075-80-0, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, often referred to as a carbamate derivative, has garnered attention due to its unique structural properties and potential applications in various industries. The molecule consists of a benzyl group, an allyl group, and a hydroxyethyl moiety, all connected through a carbamate linkage. This combination makes it a versatile compound with potential uses in polymer synthesis, drug delivery systems, and as a precursor for advanced materials.

The synthesis of Benzyl Allyl(2-hydroxyethyl)carbamate typically involves the reaction of benzyl alcohol with allyl chloroformate or other suitable chloroformates in the presence of a base. The reaction conditions are optimized to ensure high yield and purity. Recent studies have explored the use of catalytic methods to enhance the efficiency of this synthesis process, making it more environmentally friendly and cost-effective. These advancements highlight the compound's importance in both academic research and industrial applications.

One of the most promising applications of Benzyl Allyl(2-hydroxyethyl)carbamate lies in its role as a building block for polyurethanes and other polymeric materials. The hydroxyl group present in the molecule allows for easy incorporation into polymer networks, enabling the creation of materials with tailored mechanical properties. For instance, researchers have demonstrated that polymers derived from this compound exhibit excellent flexibility and durability, making them suitable for use in biomedical devices and flexible electronics.

In addition to its role in polymer chemistry, Benzyl Allyl(2-hydroxyethyl)carbamate has shown potential in drug delivery systems. Its hydrophilic nature and ability to form stable complexes with drugs make it an ideal candidate for encapsulating therapeutic agents. Recent studies have focused on its use as a carrier for anti-cancer drugs, where it has been shown to enhance drug stability and reduce side effects during delivery.

The compound's compatibility with various chemical reactions also makes it valuable in organic synthesis. For example, it can be used as an intermediate in the synthesis of more complex molecules, such as bioactive compounds or advanced materials. Its ability to undergo nucleophilic substitution reactions under mild conditions has been exploited in the development of novel synthetic pathways.

From an environmental perspective, the biodegradability of Benzyl Allyl(2-hydroxyethyl)carbamate has been a topic of interest. Studies indicate that under certain conditions, the compound can degrade into non-toxic byproducts, making it a more sustainable alternative to traditional materials. This property is particularly relevant in industries where environmental impact is a critical consideration.

In conclusion, Benzyl Allyl(2-hydroxyethyl)carbamate (CAS No. 1065075-80-0) is a multifaceted compound with applications spanning polymer chemistry, drug delivery, and organic synthesis. Its unique structure and reactivity make it a valuable tool for researchers and industry professionals alike. As ongoing research continues to uncover new uses and improvements in its synthesis and application methods, this compound is poised to play an increasingly important role in advancing modern materials science.